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Compound of Interest

Compound Name:
N-(2-ethoxyphenyl)-3-

oxobutanamide

Cat. No.: B1362492 Get Quote

Application Notes and Protocols for N-(2-
ethoxyphenyl)-3-oxobutanamide
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: These application notes and protocols have been compiled from publicly available

data. A comprehensive Safety Data Sheet (SDS) for N-(2-ethoxyphenyl)-3-oxobutanamide
(CAS No. 41687-09-6) is not readily available in the public domain. The following information is

intended as a guide for safe handling and storage based on general laboratory best practices

for compounds of unknown toxicity. It is not a substitute for a substance-specific risk

assessment. Users are strongly advised to obtain a detailed SDS from their supplier before

handling this compound.

Introduction
N-(2-ethoxyphenyl)-3-oxobutanamide is a chemical intermediate. Due to the limited

availability of detailed safety and toxicological data, this compound should be handled with

caution in a laboratory setting. These notes provide a summary of the available data and

general procedures for its safe handling and storage.
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The following table summarizes the known physical and chemical properties of N-(2-
ethoxyphenyl)-3-oxobutanamide.

Property Value Source

Chemical Formula C₁₂H₁₅NO₃ PubChem[1]

Molecular Weight 221.25 g/mol PubChem[1]

CAS Number 41687-09-6 PubChem[1]

Appearance Solid (presumed) General Chemical Knowledge

Purity Not specified N/A

Toxicological Data
Note: Specific toxicological data for N-(2-ethoxyphenyl)-3-oxobutanamide is not available in

the public search results. The following table indicates the absence of this critical information.
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Toxicological Endpoint Data

Acute Oral Toxicity Not available

Acute Dermal Toxicity Not available

Acute Inhalation Toxicity Not available

Skin Corrosion/Irritation Not available

Serious Eye Damage/Irritation Not available

Respiratory or Skin Sensitization Not available

Germ Cell Mutagenicity Not available

Carcinogenicity Not available

Reproductive Toxicity Not available

Specific Target Organ Toxicity (Single Exposure) Not available

Specific Target Organ Toxicity (Repeated

Exposure)
Not available

Aspiration Hazard Not available

Experimental Protocols
General Handling Precautions
Given the unknown toxicological profile, N-(2-ethoxyphenyl)-3-oxobutanamide should be

handled as a potentially hazardous substance.

Engineering Controls: All work should be conducted in a well-ventilated laboratory, preferably

within a certified chemical fume hood.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield should be worn at all times.

Hand Protection: Chemically resistant gloves (e.g., nitrile) should be worn. Consult a glove

compatibility chart for specific breakthrough times.
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Body Protection: A laboratory coat should be worn. For larger quantities, consider a

chemical-resistant apron.

Respiratory Protection: If there is a risk of generating dust or aerosols outside of a fume

hood, a NIOSH-approved respirator with a particulate filter is recommended.

Hygiene Measures: Avoid inhalation of dust. Avoid contact with skin and eyes. Wash hands

thoroughly after handling. Do not eat, drink, or smoke in the laboratory.

Storage Procedures
Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents and strong bases.[2]

Store separately from foodstuffs and animal feed.

Spill and Emergency Procedures
Small Spills:

Ensure adequate ventilation and wear appropriate PPE.

Carefully sweep up the solid material, avoiding dust generation.

Place the spilled material into a labeled, sealed container for disposal.

Clean the spill area with a suitable solvent and then wash with soap and water.

Large Spills:

Evacuate the area.

Contact your institution's environmental health and safety department.

Only personnel trained in hazardous material cleanup should address large spills.

First Aid Measures:
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In case of eye contact: Immediately flush with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.

In case of skin contact: Immediately wash skin with plenty of soap and water. Remove

contaminated clothing. Get medical attention if irritation develops.

If inhaled: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.

If swallowed: Do NOT induce vomiting. Rinse mouth with water. Get medical attention.

Disposal
Dispose of waste material in accordance with all applicable federal, state, and local regulations.

Contact a licensed professional waste disposal service to dispose of this material.

Diagrams
The following diagram illustrates a logical workflow for the safe handling of N-(2-
ethoxyphenyl)-3-oxobutanamide.
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Caption: Safe Handling Workflow for N-(2-ethoxyphenyl)-3-oxobutanamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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